N-(2-ethyl-6-methylphenyl)-2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-[4-(2-methylphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• InChI: InChI=1S/C25H30N4O2/c1-4-20-10-7-9-19(3)24(20)26-23(30)17-29-16-22(21-11-6-5-8-18(21)2)25(27-29)28-12-14-31-15-13-28/h5-11,16H,4,12-15,17H2,1-3H3,(H,26,30)
• InChI Key: DBNOJEIGUFMQMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC=CC=C4C)C
• Molecular Formula: C25H30N4O2
• Molecular Weight: 418.5 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)acetamide, also known as EMTPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

A study by Chkirate et al. (2019) focused on the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, exploring their antioxidant activity through in vitro assays. This research highlights the compound's role in forming supramolecular architectures via hydrogen bonding interactions, potentially contributing to the development of antioxidants (Chkirate et al., 2019).

Antifungal Agents

Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents, demonstrating significant in vitro and in vivo efficacy against various fungi species. This work underlines the potential of such compounds in addressing challenges related to fungicidal applications and plasmatic stability improvements (Bardiot et al., 2015).

Chemoselective Acetylation

Magadum and Yadav (2018) conducted a study on the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as the catalyst, exploring the process optimization, mechanism, and kinetics. This research provides insights into the efficient synthesis of intermediates for antimalarial drugs (Magadum & Yadav, 2018).

Antimicrobial and Hemolytic Activity

Gul et al. (2017) synthesized a new series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, evaluating their antimicrobial and hemolytic activities. This research demonstrates the compound's effectiveness against selected microbial species, offering potential applications in the development of antimicrobial agents (Gul et al., 2017).

Neuroprotective Effects

Sameem et al. (2017) evaluated novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety for their neuroprotective effects, showing significant activity against acetylcholinesterase and butylcholinesterase. This research suggests the therapeutic potential of these compounds in neuroprotection and cognitive disorders (Sameem et al., 2017).

Corrosion Inhibition

Dohare et al. (2017) investigated the corrosion inhibition properties of pyranpyrazole derivatives on mild steel, useful for industrial pickling processes. Their findings demonstrate high efficiency and the formation of protective adsorbed films on metal surfaces, highlighting the application of these compounds in corrosion prevention (Dohare et al., 2017).